Cas no 51110-65-7 (1H-Pyrrole-3,4-dicarboxaldehyde, 1-methyl-)

• Product Name: 1H-Pyrrole-3,4-dicarboxaldehyde, 1-methyl-
• CAS No: 51110-65-7
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 363220
• PubChem ID: 12684979
• Update Time: 2025-04-19

1H-Pyrrole-3,4-dicarboxaldehyde, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3,4-dicarboxaldehyde, 1-methyl-
• 1-methylpyrrole-3,4-dicarbaldehyde
• DTXSID60506836
• 1-Methyl-1H-pyrrole-3,4-dicarbaldehyde
• 51110-65-7

• Inchi： 1S/C7H7NO2/c1-8-2-6(4-9)7(3-8)5-10/h2-5H,1H3
• InChI Key： OPELNJPERQQCQZ-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)C=C1C=O

Computed Properties

• Exact Mass: 137.04771
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes